Cas no 2248393-61-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• CAS No: 2248393-61-3
• MF: C₁₈H₁₂N₂O₅
• MW: 336.29828453064
• CID: 6318529
• PubChem ID: 165719547
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248393-61-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate
• EN300-6518368

• Inchi： 1S/C18H12N2O5/c1-19-14-8-11(7-6-10(14)9-15(19)21)18(24)25-20-16(22)12-4-2-3-5-13(12)17(20)23/h2-8H,9H2,1H3
• InChI Key： KBVGCWKJIQPWLR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2CC(N(C)C=2C=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 336.07462149g/mol
• Monoisotopic Mass: 336.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate (CAS No: 2248393-61-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate, identified by its CAS number 2248393-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both dioxo and carboxylate moieties in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound's structure is built upon a core of 1H-indole and 1H isoindole derivatives, which are well-known scaffolds in medicinal chemistry due to their prevalence in biologically active natural products and synthetic drugs. The specific arrangement of oxygen-containing functional groups, such as the dioxo (C=O-C=O) and carboxylate (-COO-) units, introduces polar characteristics that can influence solubility, binding affinity, and metabolic stability. These features are critical considerations in drug design, as they often dictate how a molecule interacts with biological targets and how it is processed within an organism.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxo-2,3-dihydro-1H-indole-6-carboxylate structure represents an advanced building block that researchers can utilize to explore new chemical space. Its dual functionality makes it particularly useful for constructing molecules with multiple points of interaction, which can enhance efficacy and reduce the likelihood of resistance. This approach aligns with current trends in drug discovery toward polypharmacophores—compounds designed to modulate multiple biological pathways simultaneously.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to introduce the characteristic dioxo and carboxylate groups. Advanced techniques such as transition-metal catalysis may be employed to achieve high selectivity and yield. The ability to construct such complex molecules with precision underscores the progress made in synthetic chemistry over recent decades.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-2-oxyoxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-oxygen-methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylene)methylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylene)methylene)methylene)methylene)methylene)methylene)methylene)methylene)methylene)methylene)methylene)methylene)-6-carboxylate (CAS No: 2248393-61) are diverse. Given its structural complexity and functional richness, it serves as a promising candidate for further derivatization into bioactive molecules. Researchers have explored its utility as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Additionally, its scaffold could be modified to develop antimicrobial agents or neuroprotective compounds.

Recent studies have demonstrated the importance of heterocyclic compounds in modulating enzyme activity. For instance, derivatives of the indole core have shown promise in inhibiting targets such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine kinases), which play pivotal roles in signal transduction pathways implicated in various diseases. The dioxo group within the molecule may contribute to binding interactions by forming hydrogen bonds or participating in hydrophobic interactions with protein pockets. Furthermore, the carboxylate moiety can engage in salt bridges or coordinate with metal ions present in biological targets.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability under physiological conditions, and metabolic clearance rates are critical determinants of its suitability for therapeutic use. Computational modeling techniques have been employed to predict how this molecule might behave within a biological system. These simulations help guide experimental efforts by identifying potential issues early in the development process.

One notable aspect of working with such complex molecules is the challenge posed by their stereochemistry. The presence of multiple chiral centers necessitates careful control during synthesis to ensure the correct enantiomer or diastereomer is obtained. Advances in asymmetric catalysis have provided powerful tools for achieving high enantioselectivity without resorting to expensive chiral auxiliaries or reagents.

The role of computational chemistry cannot be overstated when it comes to designing and optimizing molecules like this one. Molecular dynamics simulations allow researchers to visualize how a compound might interact with biological targets at an atomic level. Quantum mechanical calculations provide insights into electronic structures and reactivity patterns. These computational approaches complement traditional experimental methods by offering rapid screening capabilities and predictive power.

In conclusion,1, 3, -dioxo--dihydro--isoindol-- yl -- - -carboxylate (CAS No: 2248393-) holds significant promise as a versatile intermediate for pharmaceutical research, 5, . Its intricate structure, 7, coupled with its functional diversity, 9, make it an attractive scaffold for developing novel therapeutics targeting various diseases.* Its synthesis reflects modern advancements in organic chemistry,* while its potential applications underscore why continued exploration is warranted.* As research progresses,* further insights into its properties* will likely emerge,* offering new opportunities for innovation* across multiple disciplines.*